Cas no 2193076-44-5 (9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro-)

• Product Name: 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro-
• CAS No: 2193076-44-5
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5174476
• Update Time: 2025-07-16

9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro-

• Inchi： 1S/C20H19N3O2/c1-2-24-14-6-8-18-17(11-14)20(21)16-7-5-13(10-19(16)23-18)22-12-15-4-3-9-25-15/h3-11,23H,2,12,21H2,1H3
• InChI Key： ZEYWOCUQZJPKJW-UHFFFAOYSA-N
• SMILES： C1=C2C(NC3C(=C2N)C=CC(=NCC2=CC=CO2)C=3)=CC=C1OCC

Additional information on 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro-

Exploring the Potential of 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro- (CAS No. 2193076-44-5) in Modern Research

The compound 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro- (CAS No. 2193076-44-5) has garnered significant attention in the field of organic chemistry and pharmaceutical research. This structurally unique molecule belongs to the acridine family, a class of compounds known for their diverse biological activities and applications in materials science. The presence of both ethoxy and furanylmethylimino substituents in its structure enhances its potential for selective interactions, making it a promising candidate for further investigation.

Recent studies have highlighted the growing interest in acridine derivatives due to their role in fluorescence-based applications and molecular recognition. Researchers are particularly intrigued by the 2-ethoxy-6-[(2-furanylmethyl)imino] moiety, which may contribute to the compound's stability and binding affinity. As the demand for novel bioactive molecules increases, 2193076-44-5 stands out as a potential scaffold for designing targeted therapeutics or sensors.

One of the most searched questions in the context of acridine derivatives is: "How do modifications like ethoxy and furan groups influence the properties of acridine compounds?" In the case of 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro-, the ethoxy group likely enhances solubility, while the furanylmethylimino segment could introduce π-stacking interactions, crucial for DNA intercalation or protein binding. These features align with current trends in precision medicine and biomarker detection.

From a synthetic chemistry perspective, the preparation of 2193076-44-5 involves multi-step reactions, including imine formation and acridine core functionalization. Researchers are exploring greener methodologies, such as catalytic hydrogenation or microwave-assisted synthesis, to optimize yields and reduce environmental impact—a topic highly relevant to today's sustainable chemistry initiatives.

In material science, the fluorescence properties of acridine-based compounds like 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro- are under scrutiny for applications in OLEDs (organic light-emitting diodes) and bioimaging probes. The compound's ability to emit light at specific wavelengths could revolutionize diagnostic tools or optoelectronic devices, addressing the rising demand for non-invasive detection technologies.

Another hot topic is the computational modeling of 2193076-44-5. Molecular docking and DFT calculations are being employed to predict its interactions with biological targets, saving time and resources in drug discovery. This aligns with the increasing use of AI-driven chemistry to accelerate research—a trend frequently searched by professionals in the field.

Despite its promise, challenges remain in scaling up the production of 9-Acridinamine, 2-ethoxy-6-[(2-furanylmethyl)imino]-6,10-dihydro- while maintaining purity. Advances in chromatographic techniques and crystallization methods are critical to overcoming these hurdles, as discussed in recent peer-reviewed journals.

In conclusion, CAS No. 2193076-44-5 represents a fascinating intersection of medicinal chemistry, materials science, and sustainable synthesis. Its structural versatility and functional groups position it as a compound worthy of deeper exploration, particularly in addressing contemporary challenges like therapeutic targeting and environmentally friendly production. As research progresses, this molecule may unlock new possibilities across multiple scientific disciplines.